Cas no 58256-07-8 ([1,2,4]Triazolo[1,5-a]pyrimidin-6-ol, 7-amino-5-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-6-ol, 7-amino-5-methyl-
• CAS No: 58256-07-8
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 335515
• PubChem ID: 12409429
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidin-6-ol, 7-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-6-ol, 7-amino-5-methyl-
• 7-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-ol
• DTXSID20496926
• 7-Amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-6-ol
• 58256-07-8

• Inchi： 1S/C6H7N5O/c1-3-4(12)5(7)11-6(10-3)8-2-9-11/h2,12H,7H2,1H3
• InChI Key： YTTVXXJXWLOOFA-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC2=NC=NN2C=1N

Computed Properties

• Exact Mass: 165.06505986g/mol
• Monoisotopic Mass: 165.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.3Ų